Methyl 3-(difluoromethoxy)-4-nitrobenzoate

• Molecular Formula: C9H7F2NO5
• Molecular Weight: 247.15 g/mol
• IUPAC Name: methyl 3-(difluoromethoxy)-4-nitrobenzoate
• InChI: InChI=1S/C9H7F2NO5/c1-16-8(13)5-2-3-6(12(14)15)7(4-5)17-9(10)11/h2-4,9H,1H3
• InChI Key: IXUCYGQTKDSONM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])OC(F)F

Description

Methyl 3-(difluoromethoxy)-4-nitrobenzoate is a useful research compound. Its molecular formula is C9H7F2NO5 and its molecular weight is 247.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled solution of 1 g of methyl-3-hydroxy-4-nitrobenzoate, 3.31 g of cesium carbonate in 20 mL of DMF, was carefully added 1.5 equivalents of difluoroiodomethane. The reaction was allowed to warm to room temperature and followed by TLC. Upon completion of the reaction, the mixture was concentrated and purified by silica get chromatography to give 1.2 g of methyl 3-(difluoromethoxy)-4-nitrobenzoate.